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Compound of Interest

Compound Name: N3-PEG8-Hydrazide

Cat. No.: B15383011 Get Quote

Essential Safety and Handling Guide for N3-
PEG8-Hydrazide
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidance, and

disposal plans for handling N3-PEG8-Hydrazide. Adherence to these procedures is critical for

ensuring laboratory safety and maintaining experimental integrity.

Chemical and Physical Properties
N3-PEG8-Hydrazide is a heterobifunctional molecule combining a polyethylene glycol (PEG)

spacer with azide and hydrazide functional groups. While specific quantitative data for N3-
PEG8-Hydrazide is not readily available, the properties of its constituent parts provide a basis

for safe handling procedures. Polyethylene glycol is known for its water solubility and

biocompatibility.[1] The hydrazide and azide moieties, however, necessitate careful handling

due to the potential hazards associated with these functional groups. Hydrazine compounds

can be toxic and corrosive.[2][3][4]
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Property Description Source

Molecular Formula C18H38N4O8 [5]

Molecular Weight 438.51 g/mol [5]

Appearance
Likely a colorless to pale

yellow solid or liquid.
General chemical properties

Solubility

Expected to be soluble in

water and common organic

solvents.[1]

General PEG properties

Storage
Store at -5°C in a dry and dark

environment.[5][6]
[5][6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure and ensure personal safety.

The following table outlines the required PPE for handling N3-PEG8-Hydrazide, based on

recommendations for handling hazardous chemicals, including hydrazides.[3][7][8]
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Body Part Required PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended.[3][7] Always

inspect gloves for integrity

before use and dispose of

them after handling the

compound.[9]

Eyes Safety goggles or a face shield

Use chemical splash goggles

that meet ANSI Z87.1

standards. A face shield should

be worn over safety glasses

when there is a risk of

splashing.[3][9]

Body Flame-resistant lab coat

A lab coat made of Nomex® or

100% cotton is required to

protect against splashes and

potential fire hazards.[3][9]

Ensure the lab coat is fully

buttoned.

Respiratory Respirator (if necessary)

Work in a well-ventilated area

or under a chemical fume

hood.[4][10] If engineering

controls are insufficient to

minimize exposure to vapors

or aerosols, a NIOSH-

approved respirator is

required.[2][3][9]

Feet Closed-toe shoes
Shoes must fully cover the feet

to protect against spills.[3][9]

Step-by-Step Handling and Operational Plan
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This section details the procedural steps for the safe handling of N3-PEG8-Hydrazide from

receipt to disposal.

3.1. Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials such as oxidizing agents and acids.[3][4] The recommended storage temperature

is -5°C.[5][6] Keep the container tightly closed.[4][10]

Labeling: Ensure the container is clearly labeled with the chemical name and any relevant

hazard warnings.

3.2. Preparation and Use

Work Area Preparation: All handling of N3-PEG8-Hydrazide should be conducted in a

designated area, preferably within a certified chemical fume hood to minimize inhalation

exposure.[4]

Personal Protective Equipment (PPE): Before handling, don all required PPE as outlined in

the table above.

Weighing and Aliquoting:

If the compound is a solid, handle it carefully to avoid generating dust.

If it is a liquid, use appropriate pipetting devices.

Perform these tasks over a spill tray to contain any potential spills.

Dissolving: When preparing solutions, add the N3-PEG8-Hydrazide to the solvent slowly.

Reaction Setup: When using N3-PEG8-Hydrazide in a reaction, ensure the setup is secure

and properly ventilated.

3.3. Spill Management
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In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate the affected area.

Isolate: Prevent the spread of the spill by using absorbent materials.

Ventilate: Ensure the area is well-ventilated.

Clean-up:

For small spills, trained personnel wearing appropriate PPE should absorb the spill with

inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.[11]

For large spills, contact your institution's environmental health and safety (EHS)

department.

Decontaminate: Thoroughly clean the spill area after the material has been removed.

3.4. Disposal Plan

All waste containing N3-PEG8-Hydrazide must be treated as hazardous waste.

Waste Collection: Collect all waste materials (including empty containers, contaminated

gloves, and absorbent materials) in a designated, labeled, and sealed hazardous waste

container.

Disposal: Dispose of the hazardous waste through your institution's EHS-approved waste

disposal program.[10] Do not dispose of N3-PEG8-Hydrazide down the drain.[4]

Emergency Procedures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.[2]

Skin Contact

Immediately wash the affected area with soap

and plenty of water while removing

contaminated clothing.[2][4] Seek medical

attention if irritation persists.[10]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[11]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2]

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of N3-
PEG8-Hydrazide.
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Caption: Workflow for the safe handling and disposal of N3-PEG8-Hydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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